Cas no 5688-71-1 (5-(biphenyl-4-yl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole)

• Product Name: 5-(biphenyl-4-yl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole
• CAS No: 5688-71-1
• MF: C₂₁H₁₆N₂O₂
• MW: 328.363945007324
• CID: 1601113
• PubChem ID: 868106
• Update Time: 2025-04-21

5-(biphenyl-4-yl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(biphenyl-4-yl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole
• 1,2,4-oxadiazole, 5-[1,1'-biphenyl]-4-yl-3-(4-methoxyphenyl)-
• 3-(4-methoxyphenyl)-5-(4-phenylphenyl)-1,2,4-oxadiazole
• 5-(4-biphenylyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole
• BIM-0048364.P001
• 5688-71-1
• CBMicro_048331
• AKOS005396377
• STK099967
• DTXSID00357788

• Inchi： 1S/C21H16N2O2/c1-24-19-13-11-17(12-14-19)20-22-21(25-23-20)18-9-7-16(8-10-18)15-5-3-2-4-6-15/h2-14H,1H3
• InChI Key： XZNIKHFBYUHOAN-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)C2C=CC=CC=2)=NC(C2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 328.12128
• Monoisotopic Mass: 328.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 48.2Ų

Experimental Properties

• PSA: 48.15